Cas no 88668-50-2 (17-Norcuran-12-ol,1-acetyl-19,20-didehydro-16-[(10a,13b)-23-deoxy-11-oxa-12,24-secostrychnidin-10-yl]-,(16a,19E)- (9CI))

• Product Name: 17-Norcuran-12-ol,1-acetyl-19,20-didehydro-16-[(10a,13b)-23-deoxy-11-oxa-12,24-secostrychnidin-10-yl]-,(16a,19E)- (9CI)
• CAS No: 88668-50-2
• MF: C₄₀H₄₆N₄O₃
• MW: 630.818250179291
• CID: 729554
• Update Time: 2024-03-01

17-Norcuran-12-ol,1-acetyl-19,20-didehydro-16-[(10a,13b)-23-deoxy-11-oxa-12,24-secostrychnidin-10-yl]-,(16a,19E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 17-Norcuran-12-ol,1-acetyl-19,20-didehydro-16-[(10a,13b)-23-deoxy-11-oxa-12,24-secostrychnidin-10-yl]-,(16a,19E)- (9CI)
• 12'-Hydroxystrychnobiline
• 17-Norcuran-12-ol, 1-acetyl-19,20-didehydro-16-((10alpha,13beta)-23-deoxy-11-oxa-12,24-secostrychnidin-10-yl)-, (16alpha,19E)-

• Inchi： 1S/C40H46N4O3/c1-4-23-19-41-15-13-39-28-9-6-7-11-30(28)44-36(39)27(25(23)17-32(39)41)21-47-38(44)34-26-18-33-40(14-16-42(33)20-24(26)5-2)29-10-8-12-31(46)35(29)43(22(3)45)37(34)40/h4-12,25-27,32-34,36-38,46H,13-21H2,1-3H3
• InChI Key： YQRWCHPSAPRFOS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2([H])C3([H])C(=C([H])C([H])([H])[H])C([H])([H])N4C([H])([H])C([H])([H])C5(C6=C([H])C([H])=C([H])C([H])=C6N(C1([H])C1([H])C6([H])C(=C([H])C([H])([H])[H])C([H])([H])N7C([H])([H])C([H])([H])C8(C9C([H])=C([H])C([H])=C(C=9N(C(C([H])([H])[H])=O)C81[H])O[H])C7([H])C6([H])[H])C52[H])C4([H])C3([H])[H]

Computed Properties

• Exact Mass: 630.357
• Monoisotopic Mass: 630.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 1
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 1.39
• Refractive Index: 1.734

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids